Cas no 2229384-71-6 (1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-ol
• CAS No: 2229384-71-6
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 5965864
• PubChem ID: 165709710
• Update Time: 2025-10-31

1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-ol
• 2229384-71-6
• EN300-1928473

• Inchi： 1S/C8H9ClF2N2O/c1-3-4(2)12-13-7(9)5(3)6(14)8(10)11/h6,8,14H,1-2H3
• InChI Key： UCYIYBMNWROCJF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=C(C)N=N1)C(C(F)F)O

Computed Properties

• Exact Mass: 222.0371469g/mol
• Monoisotopic Mass: 222.0371469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46Ų

Additional information on 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-ol

Comprehensive Overview of 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-ol (CAS No. 2229384-71-6)

The compound 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-ol (CAS No. 2229384-71-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyridazine ring substituted with chloro and methyl groups, as well as a difluoroethanol moiety. This combination of features makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of novel bioactive compounds.

Recent trends in chemical research emphasize the importance of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of difluoroethanol in this molecule aligns with these trends, as fluorine atoms are known to improve lipophilicity and binding affinity. Researchers are increasingly searching for terms like "fluorinated pyridazine derivatives" and "chloro-dimethylpyridazine applications," reflecting growing curiosity about this class of compounds.

From a synthetic perspective, CAS No. 2229384-71-6 presents intriguing challenges and opportunities. The pyridazine core is a versatile scaffold in medicinal chemistry, often employed in the development of kinase inhibitors and antimicrobial agents. Its chloro and methyl substituents further modulate electronic and steric properties, which can be tailored for specific applications. This adaptability has led to increased interest in queries such as "pyridazine-based drug discovery" and "difluoroethanol synthesis."

In agrochemical applications, the compound's structural features suggest potential utility as an intermediate for herbicides or fungicides. The 3-chloro-5,6-dimethylpyridazine moiety, in particular, is reminiscent of active ingredients used in crop protection. Searches for "pyridazine agrochemicals" and "fluorinated pesticide intermediates" underscore the relevance of this molecule in agricultural innovation.

Environmental and regulatory considerations are also driving interest in 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-ol. With a focus on sustainable chemistry, researchers are exploring greener synthetic routes and evaluating the ecological impact of fluorinated compounds. This aligns with popular search terms like "green synthesis of fluorinated molecules" and "biodegradable pyridazine derivatives."

Analytical characterization of CAS No. 2229384-71-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for its intended applications. The growing demand for "analytical methods for heterocyclic compounds" reflects the need for precise quality control in chemical manufacturing.

In conclusion, 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-ol represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with the rising interest in fluorinated and pyridazine-based compounds, position it as a valuable target for further investigation. As the scientific community continues to explore its potential, this molecule is likely to remain a topic of discussion in both academic and industrial settings.